Cas no 167090-33-7 (Pentanoic acid, 2-(acetylthio)-3-methyl-, (2S,3S)-)

• Product Name: Pentanoic acid, 2-(acetylthio)-3-methyl-, (2S,3S)-
• CAS No: 167090-33-7
• MF: C₈H₁₄O₃S
• MW: 190.259961605072
• CID: 2781285
• Update Time: 2023-08-07

Pentanoic acid, 2-(acetylthio)-3-methyl-, (2S,3S)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-(acetylthio)-3-methyl-, (2S,3S)-
• (2S,3S)-2-acetylthio-3-methylvaleric acid
• (2S,3S)-2-acetylthio-3-methylpentanoic acid

• Inchi： 1S/C8H14O3S/c1-4-5(2)7(8(10)11)12-6(3)9/h5,7H,4H2,1-3H3,(H,10,11)/t5-,7-/m0/s1
• InChI Key： PKDOASLXKLPXCU-FSPLSTOPSA-N
• SMILES： S(C(C)=O)[C@H](C(=O)O)[C@@H](C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 179
• XLogP3: 2
• Topological Polar Surface Area: 79.7